Cas no 1542163-49-4 (potassium trifluoro(1H-indazol-6-yl)boranuide)

• Product Name: potassium trifluoro(1H-indazol-6-yl)boranuide
• CAS No: 1542163-49-4
• MF: C₇H₅BF₃KN₂
• MW: 224.032512426376
• MDL: MFCD09993238
• CID: 5560149
• PubChem ID: 129966282
• Update Time: 2025-05-24

potassium trifluoro(1H-indazol-6-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• 1542163-49-4
• potassium trifluoro(1H-indazol-6-yl)boranuide
• EN300-23035642

• MDL： MFCD09993238
• Inchi： 1S/C7H5BF3N2.K/c9-8(10,11)6-2-1-5-4-12-13-7(5)3-6;/h1-4H,(H,12,13);/q-1;+1
• InChI Key： SAHOLZOWPAWCQG-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC2C=NNC=2C=1)(F)F

Computed Properties

• Exact Mass: 224.0134943g/mol
• Monoisotopic Mass: 224.0134943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Additional information on potassium trifluoro(1H-indazol-6-yl)boranuide

Research Briefing on Potassium Trifluoro(1H-indazol-6-yl)boranuide (CAS: 1542163-49-4) in Chemical Biology and Pharmaceutical Applications

Potassium trifluoro(1H-indazol-6-yl)boranuide (CAS: 1542163-49-4) is a boron-containing compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate or reagent, plays a crucial role in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this boranuide derivative, including its trifluoroborate moiety and indazole scaffold, contribute to its reactivity and potential as a pharmacophore in drug discovery.

Recent studies have highlighted the importance of potassium trifluoro(1H-indazol-6-yl)boranuide in the context of Suzuki-Miyaura cross-coupling reactions, a widely employed method for constructing carbon-carbon bonds in medicinal chemistry. The compound's stability and reactivity under mild conditions make it an attractive choice for the synthesis of complex heterocyclic systems, which are prevalent in many FDA-approved drugs. Furthermore, its application in the preparation of proteolysis-targeting chimeras (PROTACs) has opened new avenues for targeted protein degradation, a promising strategy in oncology and other therapeutic areas.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of potassium trifluoro(1H-indazol-6-yl)boranuide as a building block for the development of selective JAK2 inhibitors. The compound's ability to serve as a boronic acid equivalent allowed for efficient diversification of the indazole core, leading to the identification of several potent analogs with improved pharmacokinetic properties. This work underscores the compound's value in kinase inhibitor discovery and its potential to address unmet medical needs in myeloproliferative disorders.

Another significant application of potassium trifluoro(1H-indazol-6-yl)boranuide has been reported in the field of positron emission tomography (PET) tracer development. Researchers have successfully incorporated the ¹⁸F-labeled version of this compound into small-molecule probes targeting cancer-associated biomarkers. The trifluoroborate group's stability toward defluorination in vivo, combined with the indazole moiety's favorable interactions with biological targets, has made this compound a valuable tool for molecular imaging applications.

From a safety and handling perspective, recent material safety data sheets (MSDS) indicate that potassium trifluoro(1H-indazol-6-yl)boranuide requires standard precautions for boron-containing compounds, including the use of personal protective equipment and proper ventilation. Stability studies suggest that the compound remains stable under inert atmosphere at room temperature for extended periods, making it practical for laboratory use. However, its moisture sensitivity necessitates careful storage conditions, typically under nitrogen or argon atmosphere.

Looking forward, the pharmaceutical industry's growing interest in boron-containing drugs (as evidenced by the success of bortezomib and other boronic acid-based therapeutics) suggests that potassium trifluoro(1H-indazol-6-yl)boranuide will continue to play an important role in drug discovery. Ongoing research is exploring its potential in covalent inhibitor design, where the boron center can form reversible covalent bonds with target proteins, offering unique advantages in terms of selectivity and duration of action. As synthetic methodologies continue to advance, we anticipate seeing more drug candidates derived from this versatile building block entering clinical development in the coming years.